Cas no 486422-51-9 (tert-butyl 4-(5-bromofuran-2-carbonyl)piperazine-1-carboxylate)
tert-butyl 4-(5-bromofuran-2-carbonyl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarboxylic acid, 4-[(5-bromo-2-furanyl)carbonyl]-, 1,1-dimethylethyl ester
- tert-butyl 4-(5-bromofuran-2-carbonyl)piperazine-1-carboxylate
-
tert-butyl 4-(5-bromofuran-2-carbonyl)piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28299588-0.05g |
tert-butyl 4-(5-bromofuran-2-carbonyl)piperazine-1-carboxylate |
486422-51-9 | 95.0% | 0.05g |
$528.0 | 2025-03-19 | |
| Enamine | EN300-28299588-0.1g |
tert-butyl 4-(5-bromofuran-2-carbonyl)piperazine-1-carboxylate |
486422-51-9 | 95.0% | 0.1g |
$553.0 | 2025-03-19 | |
| Enamine | EN300-28299588-0.25g |
tert-butyl 4-(5-bromofuran-2-carbonyl)piperazine-1-carboxylate |
486422-51-9 | 95.0% | 0.25g |
$579.0 | 2025-03-19 | |
| Enamine | EN300-28299588-0.5g |
tert-butyl 4-(5-bromofuran-2-carbonyl)piperazine-1-carboxylate |
486422-51-9 | 95.0% | 0.5g |
$603.0 | 2025-03-19 | |
| Enamine | EN300-28299588-1.0g |
tert-butyl 4-(5-bromofuran-2-carbonyl)piperazine-1-carboxylate |
486422-51-9 | 95.0% | 1.0g |
$628.0 | 2025-03-19 | |
| Enamine | EN300-28299588-2.5g |
tert-butyl 4-(5-bromofuran-2-carbonyl)piperazine-1-carboxylate |
486422-51-9 | 95.0% | 2.5g |
$1230.0 | 2025-03-19 | |
| Enamine | EN300-28299588-5.0g |
tert-butyl 4-(5-bromofuran-2-carbonyl)piperazine-1-carboxylate |
486422-51-9 | 95.0% | 5.0g |
$1821.0 | 2025-03-19 | |
| Enamine | EN300-28299588-10.0g |
tert-butyl 4-(5-bromofuran-2-carbonyl)piperazine-1-carboxylate |
486422-51-9 | 95.0% | 10.0g |
$2701.0 | 2025-03-19 | |
| Enamine | EN300-28299588-1g |
tert-butyl 4-(5-bromofuran-2-carbonyl)piperazine-1-carboxylate |
486422-51-9 | 1g |
$628.0 | 2023-09-07 | ||
| Enamine | EN300-28299588-5g |
tert-butyl 4-(5-bromofuran-2-carbonyl)piperazine-1-carboxylate |
486422-51-9 | 5g |
$1821.0 | 2023-09-07 |
tert-butyl 4-(5-bromofuran-2-carbonyl)piperazine-1-carboxylate Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on tert-butyl 4-(5-bromofuran-2-carbonyl)piperazine-1-carboxylate
Introduction to Tert-butyl 4-(5-bromofuran-2-carbonyl)piperazine-1-carboxylate (CAS No. 486422-51-9)
Tert-butyl 4-(5-bromofuran-2-carbonyl)piperazine-1-carboxylate, with the CAS number 486422-51-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential applications in the synthesis of bioactive substances, particularly in the area of drug discovery and molecular pharmacology.
The molecular structure of Tert-butyl 4-(5-bromofuran-2-carbonyl)piperazine-1-carboxylate incorporates several key functional groups that contribute to its reactivity and utility. The presence of a tert-butyl group provides steric hindrance, which can influence the compound's solubility and metabolic stability. Additionally, the piperazine ring is a common pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The ester linkage between the piperazine and the 5-bromofuran moiety further enhances its versatility in synthetic pathways.
In recent years, there has been a growing interest in the development of novel compounds that incorporate heterocyclic structures for their pharmacological properties. The 5-bromofuran-2-carbonyl group in this compound is particularly noteworthy, as it serves as a versatile intermediate in the synthesis of more complex molecules. This functionality has been explored in various research studies for its potential role in modulating biological pathways associated with neurological disorders, inflammation, and cancer.
One of the most compelling aspects of Tert-butyl 4-(5-bromofuran-2-carbonyl)piperazine-1-carboxylate is its utility in medicinal chemistry as a building block for more sophisticated drug candidates. Researchers have leveraged this compound to develop novel analogs with improved pharmacokinetic profiles and enhanced target specificity. For instance, studies have demonstrated its use in the synthesis of molecules that exhibit potent activity against certain enzymes implicated in metabolic diseases. The ability to modify the structure of this compound while retaining its core pharmacophoric features makes it an invaluable tool for medicinal chemists.
The synthesis of Tert-butyl 4-(5-bromofuran-2-carbonyl)piperazine-1-carboxylate involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps typically include the formation of the piperazine carboxylate ester, followed by functionalization at the 4-position with the 5-bromofuran-2-carbonyl group. These synthetic strategies often employ palladium-catalyzed cross-coupling reactions, which are well-established methods for constructing complex organic molecules efficiently.
Recent advancements in computational chemistry have further enhanced the understanding of how Tert-butyl 4-(5-bromofuran-2-carbonyl)piperazine-1-carboxylate interacts with biological targets. Molecular modeling studies have provided insights into its binding affinity and mode of action, which are critical for optimizing its pharmacological properties. These computational approaches have been complemented by experimental validations, where X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been used to elucidate the three-dimensional structure of this compound and its derivatives.
The potential applications of Tert-butyl 4-(5-bromofuran-2-carbonyl)piperazine-1-carboxylate extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science, where its unique structural features could contribute to the development of novel polymers and functional materials. Additionally, its role as a precursor in organic synthesis makes it valuable for industrial applications where precise molecular control is essential.
In conclusion, Tert-butyl 4-(5-bromofuran-2-carbonyl)piperazine-1-carboxylate (CAS No. 486422-51-9) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its versatile structure and functional groups make it a valuable intermediate for developing novel bioactive molecules with potential applications across multiple fields. As research continues to uncover new synthetic pathways and pharmacological properties, this compound is poised to play an increasingly important role in future scientific endeavors.
486422-51-9 (tert-butyl 4-(5-bromofuran-2-carbonyl)piperazine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)